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For Researchers, Scientists, and Drug Development Professionals

Introduction

WWL0245 is a potent and isoform-selective Proteolysis Targeting Chimera (PROTAC) that
specifically targets Bromodomain-containing protein 4 (BRD4) for degradation.[1][2] Developed
from the dual Bromodomain and Extra-Terminal domain (BET) and Polo-like kinase 1 (PLK1)
inhibitor WNY0824, WWL0245 has demonstrated significant promise as a therapeutic
candidate, particularly in the context of Androgen Receptor (AR)-positive prostate cancer.[1][2]
This technical guide provides a comprehensive overview of the target selectivity profile of
WWL0245, presenting quantitative data, detailed experimental methodologies, and visual
representations of its mechanism of action.

The selectivity of PROTACSs is a critical parameter for their therapeutic index, minimizing off-
target effects and associated toxicities.[2] WWL0245 has been engineered to exhibit high
selectivity for BRD4 over other members of the BET family (BRD2 and BRD3) and its parent
compound's other target, PLK1.

Quantitative Selectivity Profile

The selectivity of WWL0245 has been quantitatively assessed by determining its half-maximal
degradation concentration (DC50) against BRD4 and other potential targets. The data clearly
indicates a profound selectivity for BRD4.
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DC50 (Half-Maximal
Target Protein Degradation Reference Cell Lines
Concentration)

AR-positive prostate cancer

BRD4 <1nM cell lines (VCaP, LNCaP,
22Rv1)

BRD2 >1uM Not specified

BRD3 >1uM Not specified

PLK1 >1uM Not specified

Signaling Pathway and Mechanism of Action

WWL0245 functions by hijacking the ubiquitin-proteasome system to induce the degradation of
BRD4. As a PROTAC, it is a heterobifunctional molecule, with one end binding to BRD4 and
the other recruiting an E3 ubiquitin ligase. This proximity induces the ubiquitination of BRD4,
marking it for degradation by the proteasome. The degradation of BRD4 leads to the
downregulation of its downstream targets, including c-Myc, and subsequently inhibits the
proliferation of cancer cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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